Cas no 3051-27-2 (1,3-Butanedione, 1-(2-thienyl)-)

• Product Name: 1,3-Butanedione, 1-(2-thienyl)-
• CAS No: 3051-27-2
• MF: C₈H₈O₂S
• MW: 168.212921142578
• MDL: MFCD00054531
• CID: 307787
• PubChem ID: 76453
• Update Time: 2025-05-22

1,3-Butanedione, 1-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 1-(2-thienyl)-
• 1-(thien-2-yl)-1,3-butanedione
• 1-(THIOPHEN-2-YL)BUTANE-1,3-DIONE
• 1-thiophen-2-ylbutane-1,3-dione
• 1-(2-Thienyl)-1,3-butanedione
• 1-(2-thienyl)butane-1,3-dione
• 1-(2-thiophenyl)-1,3-butanedione
• 1-(thien-2-yl)butan-1,3-dione
• 1-(thiophen-2-yl)-butane-1,3-dione
• 1,3-Butanedione,1-(2-thienyl)
• 1-thienyl-1,3-butanedione
• 2-Thenoylacetone
• NSC 80371
• Thenoylacetone
• VT2LIU0K18
• NSC80371
• AKOS005605921
• NSC-80371
• 3051-27-2
• SCHEMBL1547840
• A846679
• 1-thiophene-2-yl-butane-1,3-dione
• DTXSID3062815
• 1-(2-Thienyl)-1,3-butanedione;1-(2-Thienyl)butane-1,3-dione;1,3-Butanedione, 1-(2-thienyl)-;2-Thenoylacetone;Nsc 80371;1-(Thiophen-2-yl)-1,3-butanedione
• 1, 1-(2-thienyl)-
• 1-(2-thienyl)butan-1,3-dione
• UNII-VT2LIU0K18
• CS-0450791

• MDL： MFCD00054531
• Inchi： 1S/C8H8O2S/c1-6(9)5-7(10)8-3-2-4-11-8/h2-4H,5H2,1H3
• InChI Key： BSXCLFYNJYBVPM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC(C)=O)=O

Computed Properties

• Exact Mass: 168.02500
• Monoisotopic Mass: 168.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.4A^2

Experimental Properties

• Density: 1.196
• Boiling Point: 291.4°C at 760 mmHg
• Flash Point: 130 ºC
• Refractive Index: 1.537
• PSA: 62.38000
• LogP: 1.90990

1,3-Butanedione, 1-(2-thienyl)- Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Storage Condition：Sealed in dry,2-8°C

Additional information on 1,3-Butanedione, 1-(2-thienyl)-

Exploring the Versatile Applications and Properties of 1,3-Butanedione, 1-(2-thienyl)- (CAS No. 3051-27-2)

1,3-Butanedione, 1-(2-thienyl)- (CAS No. 3051-27-2) is a fascinating organic compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as 2-Thienyl-1,3-butanedione, belongs to the class of diketones and features a unique thienyl group, which imparts distinctive chemical and physical properties. Researchers and industry professionals are increasingly interested in this compound due to its potential in flavor and fragrance synthesis, pharmaceutical intermediates, and advanced material development.

The molecular structure of 1,3-Butanedione, 1-(2-thienyl)- combines a diketone backbone with a thiophene ring, making it a versatile building block in organic synthesis. Its CAS No. 3051-27-2 is a key identifier for researchers looking to explore its properties further. The presence of the thienyl group enhances its reactivity, allowing it to participate in various cross-coupling reactions and cyclization processes. This makes it a valuable compound for creating complex molecules with potential applications in medicinal chemistry and material science.

One of the most exciting applications of 1,3-Butanedione, 1-(2-thienyl)- is in the flavor and fragrance industry. The compound's unique aromatic profile makes it a candidate for synthesizing novel flavors and scents. With consumers increasingly demanding natural and exotic flavors, researchers are exploring ways to harness the potential of 2-Thienyl-1,3-butanedione to create innovative products. Its ability to form stable complexes with other aroma compounds further enhances its utility in this sector.

In the field of pharmaceutical research, 1,3-Butanedione, 1-(2-thienyl)- serves as a critical intermediate for the synthesis of bioactive molecules. Its structural features allow for the development of compounds with potential antimicrobial, anti-inflammatory, and antioxidant properties. Recent studies have highlighted its role in the design of heterocyclic compounds, which are prevalent in many FDA-approved drugs. The compound's versatility and reactivity make it a valuable tool for medicinal chemists aiming to discover new therapeutic agents.

The material science community has also shown interest in 1,3-Butanedione, 1-(2-thienyl)- due to its potential in creating conductive polymers and organic semiconductors. The thienyl group's electron-rich nature contributes to the compound's ability to facilitate charge transport, making it suitable for applications in organic electronics and optoelectronic devices. As the demand for sustainable and flexible electronic materials grows, this compound could play a pivotal role in advancing next-generation technologies.

From an environmental perspective, the synthesis and use of 1,3-Butanedione, 1-(2-thienyl)- align with the principles of green chemistry. Researchers are exploring eco-friendly synthetic routes to produce this compound, minimizing waste and reducing the reliance on hazardous reagents. This approach not only enhances the sustainability of industrial processes but also addresses the growing consumer demand for environmentally friendly products.

Market trends indicate a rising demand for specialty chemicals like 1,3-Butanedione, 1-(2-thienyl)-, driven by advancements in pharmaceuticals, flavors, and materials science. Companies are investing in research to uncover new applications and improve synthetic methods, ensuring a steady supply of high-quality material. The compound's CAS No. 3051-27-2 is frequently referenced in patents and scientific literature, underscoring its importance in innovation-driven industries.

In conclusion, 1,3-Butanedione, 1-(2-thienyl)- (CAS No. 3051-27-2) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, combined with its reactivity and versatility, makes it a valuable asset for researchers and industries alike. Whether in flavor synthesis, drug development, or advanced materials, this compound continues to inspire innovation and drive progress in science and technology.